Cas no 2228644-48-0 (1-(2-ethynylphenyl)cyclobutane-1-carbonitrile)

• Product Name: 1-(2-ethynylphenyl)cyclobutane-1-carbonitrile
• CAS No: 2228644-48-0
• MF: C₁₃H₁₁N
• MW: 181.233143091202
• CID: 6221094
• PubChem ID: 165688096
• Update Time: 2025-10-30

1-(2-ethynylphenyl)cyclobutane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(2-ethynylphenyl)cyclobutane-1-carbonitrile
• EN300-1813783
• 2228644-48-0

• Inchi： 1S/C13H11N/c1-2-11-6-3-4-7-12(11)13(10-14)8-5-9-13/h1,3-4,6-7H,5,8-9H2
• InChI Key： APSKKNZXKCHVIO-UHFFFAOYSA-N
• SMILES： N#CC1(C2C=CC=CC=2C#C)CCC1

Computed Properties

• Exact Mass: 181.089149355g/mol
• Monoisotopic Mass: 181.089149355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 23.8Ų

Additional information on 1-(2-ethynylphenyl)cyclobutane-1-carbonitrile

Comprehensive Overview of 1-(2-ethynylphenyl)cyclobutane-1-carbonitrile (CAS No. 2228644-48-0): Properties, Applications, and Industry Insights

The compound 1-(2-ethynylphenyl)cyclobutane-1-carbonitrile (CAS No. 2228644-48-0) is a specialized organic molecule that has garnered significant attention in pharmaceutical and materials science research. With its unique structural features, including a cyclobutane ring and an ethynylphenyl moiety, this compound serves as a versatile intermediate in synthetic chemistry. Its carbonitrile functional group further enhances its reactivity, making it valuable for constructing complex molecular architectures.

In recent years, the demand for high-performance intermediates like 1-(2-ethynylphenyl)cyclobutane-1-carbonitrile has surged, driven by advancements in drug discovery and agrochemical development. Researchers are particularly interested in its potential to act as a building block for small-molecule inhibitors and functional materials. The compound’s CAS No. 2228644-48-0 is frequently searched in academic databases, reflecting its growing relevance in R&D pipelines.

One of the key trends in organic synthesis is the exploration of strained ring systems, such as cyclobutanes, to modulate molecular properties. The 1-(2-ethynylphenyl)cyclobutane-1-carbonitrile exemplifies this trend, offering a balance between stability and reactivity. Its ethynyl group enables click chemistry applications, a hotspot in bioconjugation and polymer science. These attributes align with the industry’s shift toward sustainable chemistry and atom-efficient reactions.

From an SEO perspective, queries like "synthesis of 1-(2-ethynylphenyl)cyclobutane-1-carbonitrile" or "CAS 2228644-48-0 applications" are increasingly common, indicating strong user interest in its practical uses. The compound’s role in catalysis and ligand design is another area of focus, particularly for researchers working on transition-metal complexes. Its nitrile group also opens doors to heterocyclic chemistry, a field critical for developing new therapeutics.

In the context of material science, 1-(2-ethynylphenyl)cyclobutane-1-carbonitrile is explored for its potential in photoresponsive materials and organic electronics. The integration of ethynyl and cyclobutane motifs may enhance thermal stability and optical properties, addressing challenges in OLED and semiconductor technologies. This dual applicability in life sciences and advanced materials underscores its interdisciplinary importance.

To meet regulatory standards, manufacturers and researchers emphasize high-purity grades of CAS No. 2228644-48-0, ensuring compatibility with GMP and lab-scale protocols. Analytical techniques like HPLC and NMR are routinely employed to verify its structural integrity. As the compound gains traction, supply chain transparency and scalable synthesis remain top priorities for stakeholders.

Looking ahead, 1-(2-ethynylphenyl)cyclobutane-1-carbonitrile is poised to play a pivotal role in emerging fields such as proteolysis-targeting chimeras (PROTACs) and covalent inhibitors. Its molecular flexibility and functional diversity make it a candidate for addressing undruggable targets, a major focus in oncology research. By aligning with these cutting-edge applications, the compound continues to attract investment and innovation.